Cas no 1261616-66-3 (3-Hydroxy-5-methylbenzenesulfonyl chloride)

• Product Name: 3-Hydroxy-5-methylbenzenesulfonyl chloride
• CAS No: 1261616-66-3
• MF: C₇H₇ClO₃S
• MW: 206.646680116653
• CID: 4962902
• Update Time: 2025-09-26

3-Hydroxy-5-methylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-5-methylbenzenesulfonyl chloride
• 3-Hydroxy-5-methylbenzenesulfonyl chloride

• Inchi： 1S/C7H7ClO3S/c1-5-2-6(9)4-7(3-5)12(8,10)11/h2-4,9H,1H3
• InChI Key： JYXIJUJJEAOOLF-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C=C(C)C=1)O)(=O)=O

Computed Properties

• Exact Mass: 205.9804429 g/mol
• Monoisotopic Mass: 205.9804429 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 62.8
• Molecular Weight: 206.65

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides